Cas no 63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester)

63515-22-0 structure
Product Name:2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
CAS No:63515-22-0
Molecular Formula:C11H13N2O3Br
Molecular Weight:301.13652
CID:1659372
PubChem ID:71372537
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Properties
Names and Identifiers
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- 2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester
- ethyl 2-bromo-2-[(4-methoxyphenyl)hydrazinylidene]acetate
- 63515-22-0
- Ethyl bromo[2-(4-methoxyphenyl)hydrazinylidene]acetate
- DTXSID20795406
-
- InChIKey: WCRLKYZIJHTKSN-UHFFFAOYSA-N
- Inchi: InChI=1S/C11H13BrN2O3/c1-3-17-11(15)10(12)14-13-8-4-6-9(16-2)7-5-8/h4-7,13H,3H2,1-2H3
- SMILES: CCOC(=O)C(=NNC1=CC=C(C=C1)OC)Br
Computed Properties
- Exact Mass: 300.01099
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 300.01095g/mol
- Heavy Atom Count: 17
- Complexity: 276
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.2
- Topological Polar Surface Area: 59.9Ų
Experimental Properties
- PSA: 59.92
2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester Related Literature
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Jorge Echeverría,David Casanova,Miquel Llunell,Pere Alemany,Santiago Alvarez Chem. Commun., 2008, 2717-2725
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Atul Srivastava Soft Matter, 2021,17, 10428-10436
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Erin R. Johnson Phys. Chem. Chem. Phys., 2017,19, 12816-12825
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Gaofeng Sun,Jianhua Wang,Jian Zhang,Chao Ma,Chengwei Shao,Jun Hao,Jianming Zheng,Xiaoyuan Feng,Changjing Zuo Mol. BioSyst., 2014,10, 467-474
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Wenyu Yang,Lin Li,Guanghao Su,Zhe Zhang,Yiting Cao,Xuemin Li,Yanping Shi,Qiqing Zhang Biomater. Sci., 2017,5, 1766-1776
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Xiaofei Chen,Xuemei Yao,Zhe Zhang,Li Chen RSC Adv., 2014,4, 49137-49143
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N. de Lange,J. M. Kleijn,F. A. M. Leermakers Phys. Chem. Chem. Phys., 2021,23, 14093-14108
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Guangkai Tian,Hui Chen,Chenxi Lu,Ying Xin,Qian Li,James A. Anderson,Zhaoliang Zhang Catal. Sci. Technol., 2016,6, 4511-4515
63515-22-0 (2-broMo-2-(4-Methoxy-phenyl-hydrazono)-acetic acid ethyl ester) Related Products
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